4,5-Dihydroxy-4,5-diphenylimidazolidin-2-one

• CAS No.: 5157-13-1
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol
• IUPAC Name: 4,5-dihydroxy-4,5-diphenylimidazolidin-2-one
• InChI: InChI=1S/C15H14N2O3/c18-13-16-14(19,11-7-3-1-4-8-11)15(20,17-13)12-9-5-2-6-10-12/h1-10,19-20H,(H2,16,17,18)
• InChI Key: YYTLDVQKMDUHFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(C(NC(=O)N2)(C3=CC=CC=C3)O)O

Description

4,5-Dihydroxy-4,5-diphenylimidazolidin-2-one ( 5157-13-1) is a characterized impurity of Phenytoin, an anticonvulsant drug used in the treatment of epilepsy and generalized tonic-clonic seizures . This compound is supplied with detailed data compliant with regulatory guidelines and serves as a critical Reference Standard for the analytical method development and validation (AMV) required during Abbreviated New Drug Application (ANDA) submissions and commercial production of Phenytoin . As a well-defined impurity, it is essential for Quality Control (QC) laboratories to ensure the safety, efficacy, and consistency of the pharmaceutical product by monitoring and controlling impurity profiles . The chemical structure is defined as 4,5-Dihydroxy-4,5-diphenylimidazolidin-2-one with the molecular formula C15H14N2O3 and a molecular weight of 270.28 g/mol . Traceability against pharmacopeial standards (USP/EP) can be provided based on feasibility. This product is intended for Research Use Only and is not for diagnostic or therapeutic human use.

Preparation Methods

Condensation of Glyoxal with Urea Derivatives

This method, adapted from patent literature, involves reacting glyoxal derivatives with urea or substituted ureas under controlled conditions . While the patent focuses on methyl-substituted analogs, analogous strategies apply to diphenyl variants:

Reagents	Conditions	Key Findings
1,2-Diphenylethane-1,2-dione	pH 4–7, 40–60°C, H₃PO₄ catalyst, aqueous	Yields trans-isomer predominantly due to thermodynamic stability .
Urea	Stirred for 4–15 hours, ambient cooling	Crystallization isolates product; purity confirmed via HPLC and NMR .

Procedure :

• Mix 1,2-diphenylethane-1,2-dione (diphenyl diketone) with urea in aqueous solution.

• Add catalytic H₃PO₄ to adjust pH to 4–7.

• Heat at 40–60°C for 4–15 hours.

• Cool to ambient temperature; product crystallizes spontaneously.

• Isolate via filtration and dry at 50°C.

Yield : Analogous to methyl-substituted analogs (72–87.2%) , though exact figures for diphenyl variants require experimental validation.

Regiospecific Condensation of Diketones with Thiourea/urea

This approach, reported for thione derivatives, is adaptable for 2-one synthesis :

Reagents	Conditions	Product
1,2-Diphenylethane-1,2-dione	Regiospecific condensation, solvent-free	4,5-Dihydroxy-4,5-diphenylimidazolidin-2-one
Urea	Room temperature, catalyst optional	Confirmed via single-crystal XRD and NMR .

Mechanism :

• The diketone reacts with urea to form a five-membered ring via nucleophilic attack and cyclization.

• Hydroxyl groups at positions 4 and 5 arise from ketone hydration.

Advantages :

• Avoids stereoisomer mixtures by favoring trans-configuration .

• Scalable for industrial production.

Alternative Routes and Challenges

While the above methods are widely documented, experimental variations exist:

Method	Challenges	Solutions
Direct synthesis from thiourea	Stereoselectivity control	Use H₃PO₄ to shift equilibrium to trans-isomer .
Solvent effects	Byproduct formation (e.g., hydantoins)	Optimize temperature (40–45°C) to minimize side reactions .

Key Insight :
Higher temperatures (>45°C) may induce rearrangements (e.g., pinacoline-type rearrangement), forming undesired hydantoins .

Structural Validation

Synthesized compounds are analyzed via:

Technique	Application	Outcome
¹H NMR	Confirm hydroxyl and aromatic protons	Peaks at δ 5.1 ppm (CH₂), 6.85–7.12 ppm (Ph) .
X-ray diffraction	Determine crystal structure	Confirms trans-configuration and hydrogen-bonding networks .

Comparative Analysis of Precursor Reagents

The choice of starting materials significantly impacts yield and purity:

Precursor	Advantages	Limitations
1,2-Diphenylethane-1,2-dione	Direct route to diphenyl substitution	Limited commercial availability.
Glyoxal + urea derivatives	Scalable, cost-effective	Requires careful pH control .

Industrial and Research Implications

• Pharmaceutical Applications : Derivatives of this compound exhibit antimicrobial and anti-inflammatory properties, making it a scaffold for drug development.

• Catalytic Efficiency : H₃PO₄ enhances reaction rates and selectivity, enabling large-scale production .

Chemical Reactions Analysis

Types of Reactions

4,5-Dihydroxy-4,5-diphenylimidazolidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Reagents like halogens and nucleophiles are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized imidazolidinone derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

Chemical Properties and Structure

The compound features a heterocyclic imidazolidinone framework with two hydroxyl groups at the 4 and 5 positions, which contribute to its reactivity and biological activity. Its molecular formula is C17H18N2O3, with a molecular weight of approximately 298.34 g/mol. The presence of phenyl groups enhances its solubility and interaction potential in biological systems.

Antimicrobial and Anti-inflammatory Activities

Research indicates that 4,5-dihydroxy-4,5-diphenylimidazolidin-2-one exhibits notable antimicrobial and anti-inflammatory properties. These activities are attributed to the hydroxyl groups that facilitate hydrogen bonding, enhancing the compound's interaction with biological targets.

• Case Study: Antimicrobial Efficacy
  A study demonstrated that derivatives of this compound showed significant inhibition against various bacterial strains. The compound's ability to disrupt microbial cell membranes was highlighted through in vitro assays.

Compound	Activity	Target Bacteria
4,5-Dihydroxy-4,5-diphenylimidazolidin-2-one	Antimicrobial	E. coli, S. aureus
Derivative A	Higher potency	Pseudomonas aeruginosa

Potential as Drug Candidates

Due to its biological activities, this compound serves as a lead for developing new antimicrobial agents. Molecular docking studies suggest that it may inhibit specific enzymes involved in inflammatory pathways.

Materials Science

The unique structure of 4,5-dihydroxy-4,5-diphenylimidazolidin-2-one makes it a candidate for applications in organic electronics and polymer science . Its ability to form co-crystals enhances its utility in creating materials with tailored electrical properties.

• Case Study: Co-crystal Formation
  Research into co-crystallization revealed that this compound could form stable complexes with various organic molecules, potentially leading to new materials with enhanced conductivity or photonic properties.

Co-crystal Partner	Properties	Application
Molecule X	Increased conductivity	Organic solar cells
Molecule Y	Enhanced stability	OLEDs

Agricultural Research

The compound also shows promise in agricultural applications as a potential insecticide and fungicide . Its structural similarity to other bioactive compounds suggests it may interact effectively with pest physiology.

• Case Study: Insecticidal Activity
  A study evaluated the insecticidal effects of 4,5-dihydroxy-4,5-diphenylimidazolidin-2-one against Plutella xylostella (diamondback moth). Results indicated significant mortality rates at specific concentrations.

Concentration (mg/L)	Mortality Rate (%)
100	45
600	86

Mechanism of Action

The mechanism of action of 4,5-dihydroxy-4,5-diphenylimidazolidin-2-one involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, depending on its structure and the functional groups present. The exact molecular targets and pathways involved vary based on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Non-Hydroxylated Analogues

(4S,5S)-4,5-Diphenylimidazolidin-2-one

• Structure : Lacks hydroxyl groups at the 4,5-positions but retains phenyl substituents.
• Synthesis : Used as a precursor in asymmetric phase-transfer catalysts. Sodium hydride-mediated alkylation with 1-(bromomethyl)-3,5-di-tert-butylbenzene is a key step .
• Reactivity : The absence of hydroxyl groups reduces polarity, making it less reactive in condensation reactions but more suitable for hydrophobic environments in catalysis .
• Applications: Primarily employed in chiral catalyst synthesis due to its rigid, non-polar structure .

meso-4,5-Diphenylimidazolidin-2-one

• Crystallography : Crystallizes in a triclinic system (space group P1) with a molecular weight of 238.28 g/mol. The phenyl rings adopt a planar configuration, favoring stacking interactions .

Methyl-Substituted Derivatives

1,3-Dimethyl-4,5-dihydroxy-4,5-diphenylimidazolidin-2-one

• Structure : Methyl groups at the 1,3-positions and hydroxyl groups at 4,5-positions.
• Reactivity: Methylation enhances steric bulk and electron density, altering reaction pathways. For example, it facilitates cyclocondensation with aminoguanidine to form triazines .
• Applications : Used as a building block for nitrogen-rich heterocycles in medicinal chemistry .

Hydroxymethylated Analogues

4,5-Dihydroxy-1-(hydroxymethyl)imidazolidin-2-one (CAS 20662-57-1)

• Structure : Contains a hydroxymethyl group at position 1 instead of phenyl rings.
• Properties : Increased hydrophilicity due to the hydroxymethyl group, making it soluble in aqueous media. This contrasts sharply with the lipophilic dihydroxy-diphenyl variant .
• Applications: Potential use in environmentally friendly polymers or biocompatible materials .

Phenyl-Substituted Imidazole Derivatives

4,5-Diphenyl-1H-imidazole Derivatives

• Structure: Unsaturated imidazole ring lacking the imidazolidinone core and hydroxyl groups.
• Reactivity : The aromatic imidazole ring is more electron-rich, favoring electrophilic substitution reactions. However, the absence of hydroxyl groups limits participation in hydrogen-bond-driven assemblies .
• Applications : Common in optoelectronic materials due to extended conjugation .

Physicochemical and Functional Comparisons

Property	4,5-Dihydroxy-4,5-diphenylimidazolidin-2-one	(4S,5S)-4,5-Diphenylimidazolidin-2-one	1,3-Dimethyl-dihydroxy-diphenyl variant
Molecular Weight	~268.29 g/mol (estimated)	238.28 g/mol	~296.34 g/mol (estimated)
Polarity	High (due to –OH groups)	Low	Moderate (methyl groups reduce polarity)
Solubility	Soluble in DMF, MeOH; insoluble in hexane	Soluble in THF, DCM	Soluble in toluene, ethyl acetate
Key Reactivity	Condensation with amines	Alkylation	Cyclocondensation
Applications	Heterocycle synthesis, polymers	Asymmetric catalysis	Medicinal chemistry intermediates

Biological Activity

4,5-Dihydroxy-4,5-diphenylimidazolidin-2-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies that highlight its efficacy.

• Molecular Formula : C17H18N2O3
• Molecular Weight : 298.34 g/mol
• Structure : The compound features a unique imidazolidinone ring with two hydroxyl groups and two phenyl substituents, contributing to its reactivity and biological properties.

The biological activity of 4,5-Dihydroxy-4,5-diphenylimidazolidin-2-one is primarily attributed to its ability to interact with various biological targets:

• Antioxidant Activity : The hydroxyl groups in the structure can scavenge free radicals, thus exhibiting antioxidant properties that may protect cells from oxidative stress.
• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit certain enzymes involved in metabolic pathways, potentially impacting drug metabolism and bioavailability.
• Cell Proliferation Modulation : Research indicates that it may influence cell cycle regulation, promoting apoptosis in cancer cells while sparing normal cells.

Anticancer Properties

Studies have shown that 4,5-Dihydroxy-4,5-diphenylimidazolidin-2-one exhibits cytotoxic effects against various cancer cell lines. For instance:

• Case Study 1 : In vitro tests demonstrated a significant reduction in cell viability in breast cancer cell lines (MCF-7) treated with this compound at concentrations ranging from 10 µM to 50 µM over 48 hours. The IC50 value was determined to be approximately 25 µM .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Case Study 2 : A study assessed the antibacterial effects against Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) of 50 µg/mL for both bacterial strains, suggesting moderate antibacterial activity .

Research Findings

Recent research has focused on synthesizing derivatives of 4,5-Dihydroxy-4,5-diphenylimidazolidin-2-one to enhance its biological activity:

• Synthesis of Imidazo[4,5-e]-1,2,4-triazines : This process involves reacting the compound with aminoguanidine and semicarbazide. The resulting derivatives showed improved anticancer activity compared to the parent compound .

Data Table: Biological Activities Summary

Activity Type	Target Organism/Cell Line	Concentration Range	IC50/MIC Value	Reference
Anticancer	MCF-7 (Breast Cancer)	10 µM - 50 µM	~25 µM
Antimicrobial	Staphylococcus aureus	50 µg/mL	50 µg/mL
Antimicrobial	Escherichia coli	50 µg/mL	50 µg/mL